Cas no 1784874-05-0 (2-(3-bromo-1-methyl-1H-indol-2-yl)ethan-1-amine)

• Product Name: 2-(3-bromo-1-methyl-1H-indol-2-yl)ethan-1-amine
• CAS No: 1784874-05-0
• MF: C₁₁H₁₃BrN₂
• MW: 253.138321638107
• CID: 5846213
• PubChem ID: 84634863
• Update Time: 2025-06-15

2-(3-bromo-1-methyl-1H-indol-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-1-methyl-1H-indol-2-yl)ethan-1-amine
• 1784874-05-0
• EN300-1924652

• Inchi： 1S/C11H13BrN2/c1-14-9-5-3-2-4-8(9)11(12)10(14)6-7-13/h2-5H,6-7,13H2,1H3
• InChI Key： APWGZSDXQAZHEY-UHFFFAOYSA-N
• SMILES： BrC1C2C=CC=CC=2N(C)C=1CCN

Computed Properties

• Exact Mass: 252.02621g/mol
• Monoisotopic Mass: 252.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 31Ų

Additional information on 2-(3-bromo-1-methyl-1H-indol-2-yl)ethan-1-amine

Comprehensive Overview of 2-(3-bromo-1-methyl-1H-indol-2-yl)ethan-1-amine (CAS No. 1784874-05-0)

2-(3-bromo-1-methyl-1H-indol-2-yl)ethan-1-amine, with the CAS number 1784874-05-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the indole derivative family, a class of molecules known for their diverse biological activities and applications in drug discovery. The presence of a bromo substituent and an ethylamine side chain in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for indole-based compounds has surged due to their potential therapeutic properties. Researchers are particularly interested in 2-(3-bromo-1-methyl-1H-indol-2-yl)ethan-1-amine for its role in modulating enzyme activity and receptor binding. Its unique structure allows it to interact with various biological targets, making it a promising candidate for developing novel drugs targeting neurological and metabolic disorders. The compound's CAS number 1784874-05-0 is frequently searched in academic databases, reflecting its growing importance in scientific studies.

The synthesis of 2-(3-bromo-1-methyl-1H-indol-2-yl)ethan-1-amine involves multi-step organic reactions, including bromination and amination processes. These methods are optimized to ensure high yield and purity, which are critical for its application in medicinal chemistry. The compound's molecular weight and solubility properties are also key factors considered during its formulation for research purposes. Given its potential, this compound is often discussed in forums focusing on drug development and biochemical research.

One of the trending topics related to 2-(3-bromo-1-methyl-1H-indol-2-yl)ethan-1-amine is its potential role in neuroprotective therapies. With the rise of neurodegenerative diseases like Alzheimer's and Parkinson's, scientists are exploring compounds that can inhibit oxidative stress and reduce inflammation in neural tissues. Preliminary studies suggest that this indole derivative may contribute to these effects, though further in vivo and in vitro studies are needed to confirm its efficacy.

Another area of interest is the compound's application in cancer research. Indole derivatives are known to exhibit antiproliferative effects on certain cancer cell lines. Researchers are investigating whether 2-(3-bromo-1-methyl-1H-indol-2-yl)ethan-1-amine can be modified to enhance its selective toxicity toward malignant cells while sparing healthy ones. This aligns with the broader trend of developing targeted therapies with fewer side effects.

From a commercial perspective, the CAS number 1784874-05-0 is often referenced in supplier catalogs and chemical databases. Companies specializing in fine chemicals and research reagents list this compound due to its niche applications. Its pricing and availability are influenced by factors such as synthetic complexity and market demand, making it a topic of discussion among procurement specialists and lab managers.

In summary, 2-(3-bromo-1-methyl-1H-indol-2-yl)ethan-1-amine (CAS No. 1784874-05-0) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features and biological activities make it a subject of ongoing study, particularly in the context of neuroprotection and cancer therapy. As scientific interest grows, this compound is likely to remain a key player in the advancement of medicinal chemistry and biotechnology.